Cas no 1172380-88-9 (1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-2-(morpholin-4-yl)ethyl-1H-pyrazole-3-carboxamide)

• Product Name: 1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-2-(morpholin-4-yl)ethyl-1H-pyrazole-3-carboxamide
• CAS No: 1172380-88-9
• MF: C₂₃H₂₄F₂N₄O₃
• MW: 442.458472251892
• CID: 6424121
• PubChem ID: 30851415
• Update Time: 2025-10-21

1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-2-(morpholin-4-yl)ethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-2-(morpholin-4-yl)ethyl-1H-pyrazole-3-carboxamide
• 1-(4-fluorophenyl)-4-[(4-fluorophenyl)methoxy]-N-(2-morpholin-4-ylethyl)pyrazole-3-carboxamide
• 1172380-88-9
• 1-(4-fluorophenyl)-4-[(4-fluorophenyl)methoxy]-N-[2-(morpholin-4-yl)ethyl]-1H-pyrazole-3-carboxamide
• AKOS024494741
• 4-((4-fluorobenzyl)oxy)-1-(4-fluorophenyl)-N-(2-morpholinoethyl)-1H-pyrazole-3-carboxamide
• F5069-0592

• Inchi： 1S/C23H24F2N4O3/c24-18-3-1-17(2-4-18)16-32-21-15-29(20-7-5-19(25)6-8-20)27-22(21)23(30)26-9-10-28-11-13-31-14-12-28/h1-8,15H,9-14,16H2,(H,26,30)
• InChI Key： XGADVZDRRKSMBK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C=C(OCC2=CC=C(F)C=C2)C(C(NCCN2CCOCC2)=O)=N1

Computed Properties

• Exact Mass: 442.18164696g/mol
• Monoisotopic Mass: 442.18164696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-2-(morpholin-4-yl)ethyl-1H-pyrazole-3-carboxamide

1-(4-Fluorophenyl)-4-(4-Fluorophenyl)methoxy-N-2-(morpholin-4-yl)ethyl-1H-pyrazole-3-carboxamide: A Comprehensive Overview

The compound 1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-2-(morpholin-4-yl)ethyl-1H-pyrazole-3-carboxamide, identified by the CAS number 1172380-88-9, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic applications, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a pyrazole ring, which serves as a central scaffold. The pyrazole moiety is substituted with a methoxy group at position 3, further linked to a carboxamide group. The carboxamide group is connected to a morpholinoethyl chain, introducing additional flexibility and bioavailability to the molecule. The presence of two 4-fluorophenyl groups attached to the methoxy group enhances the compound's stability and pharmacokinetic properties. These structural attributes collectively contribute to its potential as a drug candidate.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of this compound with greater accuracy. For instance, molecular docking studies have revealed that this compound exhibits strong binding affinity towards several therapeutic targets, including kinase enzymes and G-protein coupled receptors (GPCRs). Such findings underscore its potential in the development of novel therapeutics for conditions such as cancer, inflammation, and neurodegenerative diseases.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction efficiency and yield. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis process.

From an applications perspective, this compound has shown promise in preclinical studies as an inhibitor of key enzymes involved in cellular signaling pathways. For example, studies published in Nature Communications (2023) demonstrated its ability to modulate the activity of protein kinase C (PKC), a critical regulator of cell proliferation and survival. This suggests that the compound could serve as a lead molecule for developing anti-cancer therapies.

Furthermore, recent research has explored the use of this compound in nanotechnology applications. Its ability to self-assemble into nanostructures under specific conditions has been leveraged for drug delivery systems. These systems offer enhanced drug targeting capabilities and improved patient outcomes, making them highly desirable in modern medicine.

In conclusion, 1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-2-(morpholin-4-yl)ethyl-1H-pyrazole-3-carboxamide represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its unique structure, combined with advancements in synthetic and computational techniques, positions it as a valuable asset in both academic research and industrial development.